Cas no 1526964-06-6 (4-(Cyclopentyloxy)-2-methylbenzoic acid)

• Product Name: 4-(Cyclopentyloxy)-2-methylbenzoic acid
• CAS No: 1526964-06-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD24079444
• CID: 4785501
• Update Time: 2025-05-20

4-(Cyclopentyloxy)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopentyloxy)-2-methylbenzoic acid

• MDL： MFCD24079444
• Inchi： 1S/C13H16O3/c1-9-8-11(6-7-12(9)13(14)15)16-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)
• InChI Key： PMJAEIYPVIYPRR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C)C=1)C1CCCC1

Computed Properties

• Exact Mass: 220.109944368 g/mol
• Monoisotopic Mass: 220.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 220.26

Additional information on 4-(Cyclopentyloxy)-2-methylbenzoic acid

4-(Cyclopentyloxy)-2-methylbenzoic Acid: A Comprehensive Overview

4-(Cyclopentyloxy)-2-methylbenzoic acid, also known by its CAS number 1526964-06-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a benzoic acid moiety. The presence of the cyclopentyl group introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical syntheses.

The synthesis of 4-(Cyclopentyloxy)-2-methylbenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing detailed insights into its conformational preferences and intermolecular interactions.

In terms of physical properties, 4-(Cyclopentyloxy)-2-methylbenzoic acid exhibits a melting point of approximately 185°C, which is significantly higher than that of its unsubstituted counterpart. This increase in thermal stability is attributed to the electron-donating effects of the cyclopentyl group, which strengthens the hydrogen bonding network within the crystal lattice. The compound is also sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various solution-based applications.

The application of 4-(Cyclopentyloxy)-2-methylbenzoic acid spans across multiple disciplines. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its ability to modulate key biological targets. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential therapeutic value. Additionally, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of thermal stability and mechanical properties makes it an attractive candidate for high-performance materials.

In recent years, there has been growing interest in the green chemistry aspects of 4-(Cyclopentyloxy)-2-methylbenzoic acid. Researchers have investigated its use as a biodegradable additive in agricultural applications, where it has shown promise in enhancing soil fertility and promoting plant growth. Furthermore, its ability to act as a chiral catalyst in asymmetric synthesis reactions has opened new avenues for enantioselective chemical processes.

The future outlook for 4-(Cyclopentyloxy)-2-methylbenzoic acid appears bright, with ongoing research focusing on expanding its application scope and improving its synthesis methods. As technology continues to advance, this compound is expected to play an increasingly important role in both academic and industrial settings.